Cas no 1247439-67-3 (5-Methyl-1-(2-nitrophenyl)-1H-pyrazole)

5-Methyl-1-(2-nitrophenyl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 5-position and a 2-nitrophenyl group at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The nitro group enhances reactivity for further functionalization, while the pyrazole ring contributes to its stability and potential biological activity. Its well-defined molecular framework allows for precise modifications, facilitating applications in the development of agrochemicals, ligands, and bioactive molecules. The compound is typically characterized by high purity and consistent performance in synthetic pathways.

5-Methyl-1-(2-nitrophenyl)-1H-pyrazole structure

1247439-67-3 structure

Product Name:5-Methyl-1-(2-nitrophenyl)-1H-pyrazole

CAS No:1247439-67-3

MF:C₁₀H₉N₃O₂

MW:203.197361707687

CID:1089274

PubChem ID:53418519

Update Time:2025-06-08

5-Methyl-1-(2-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1-(2-nitrophenyl)-1H-pyrazole
- 5-methyl-1-(2-nitrophenyl)pyrazole
- AKOS006039443
- DTXSID20697431
- 1247439-67-3
- EN300-132150
- Inchi： 1S/C10H9N3O2/c1-8-6-7-11-12(8)9-4-2-3-5-10(9)13(14)15/h2-7H,1H3
- InChI Key： WYEIRMZQXXUZMP-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=CC=1N1C(C)=CC=N1)=O

Computed Properties

Exact Mass: 203.069476538g/mol
Monoisotopic Mass: 203.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 63.6Å²

5-Methyl-1-(2-nitrophenyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM188919-5g	5-methyl-1-(2-nitrophenyl)-1H-pyrazole	1247439-67-3	95%	5g	$634	2021-08-05
TRC	B496718-10mg	5-methyl-1-(2-nitrophenyl)-1h-pyrazole	1247439-67-3		10mg	$ 50.00	2022-06-07
TRC	B496718-50mg	5-methyl-1-(2-nitrophenyl)-1h-pyrazole	1247439-67-3		50mg	$ 160.00	2022-06-07
TRC	B496718-100mg	5-methyl-1-(2-nitrophenyl)-1h-pyrazole	1247439-67-3		100mg	$ 230.00	2022-06-07
Alichem	A049002439-1g	5-Methyl-1-(2-nitrophenyl)-1H-pyrazole	1247439-67-3	95%	1g	$400.00	2023-09-03
Chemenu	CM188919-1g	5-methyl-1-(2-nitrophenyl)-1H-pyrazole	1247439-67-3	95%	1g	$242	2023-02-03
Enamine	EN300-132150-0.05g	5-methyl-1-(2-nitrophenyl)-1H-pyrazole	1247439-67-3	95%	0.05g	$101.0	2023-02-15
Enamine	EN300-132150-0.1g	5-methyl-1-(2-nitrophenyl)-1H-pyrazole	1247439-67-3	95%	0.1g	$152.0	2023-02-15
Enamine	EN300-132150-0.25g	5-methyl-1-(2-nitrophenyl)-1H-pyrazole	1247439-67-3	95%	0.25g	$216.0	2023-02-15
Enamine	EN300-132150-0.5g	5-methyl-1-(2-nitrophenyl)-1H-pyrazole	1247439-67-3	95%	0.5g	$407.0	2023-02-15